Cas no 57946-55-1 (1-(3-amino-phenyl)-2-bromo-ethanone)

1-(3-amino-phenyl)-2-bromo-ethanone structure
57946-55-1 structure
Product Name:1-(3-amino-phenyl)-2-bromo-ethanone
CAS No:57946-55-1
MF:C8H8BrNO
MW:214.0592212677
CID:947795
PubChem ID:12541250
Update Time:2025-04-19

1-(3-amino-phenyl)-2-bromo-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-amino-phenyl)-2-bromo-ethanone
    • 1-(3-aminophenyl)-2-bromoEthanone
    • 2-BROMO-3'-AMINOACETOPHENONE
    • SCHEMBL4331570
    • A831680
    • 57946-55-1
    • DA-31260
    • MFCD06738748
    • 1-(3-aminophenyl)-2-bromanyl-ethanone
    • DTXSID50501855
    • 3 inverted exclamation mark -Amino-2-bromoacetophenone
    • SY314954
    • AB27803
    • CS-0363455
    • 1-(3-AMINOPHENYL)-2-BROMOETHAN-1-ONE
    • Inchi： 1S/C8H8BrNO/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4H,5,10H2
    • InChI Key： GCXPRJDKXBACNF-UHFFFAOYSA-N
    • SMILES： BrCC(C1C=CC=C(C=1)N)=O

Computed Properties

  • Exact Mass: 212.97900
  • Monoisotopic Mass: 212.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09000
  • LogP: 2.42760

1-(3-amino-phenyl)-2-bromo-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019121218-1g
1-(3-Aminophenyl)-2-bromoethanone
 57946-55-1 97%
1g
 $490.50 2023-09-01
Alichem
A019121218-5g
1-(3-Aminophenyl)-2-bromoethanone
 57946-55-1 97%
5g
 $1519.00 2023-09-01
Apollo Scientific
OR321445-500mg
3-Aminophenacyl bromide
 57946-55-1 95%
500mg
 £400.00 2023-09-02
Apollo Scientific
OR321445-1g
3-Aminophenacyl bromide
 57946-55-1 95%
1g
 £700.00 2023-09-02
A2B Chem LLC
AG65896-10mg
1-(3-Aminophenyl)-2-bromoethanone
 57946-55-1
10mg
 $292.00 2024-04-19
A2B Chem LLC
AG65896-30mg
1-(3-Aminophenyl)-2-bromoethanone
 57946-55-1
30mg
 $327.00 2024-04-19
A2B Chem LLC
AG65896-50mg
1-(3-Aminophenyl)-2-bromoethanone
 57946-55-1
50mg
 $380.00 2024-04-19
A2B Chem LLC
AG65896-100mg
1-(3-Aminophenyl)-2-bromoethanone
 57946-55-1
100mg
 $439.00 2024-04-19
A2B Chem LLC
AG65896-250mg
1-(3-Aminophenyl)-2-bromoethanone
 57946-55-1
250mg
 $556.00 2024-04-19
A2B Chem LLC
AG65896-500mg
1-(3-Aminophenyl)-2-bromoethanone
 57946-55-1
500mg
 $733.00 2024-04-19

1-(3-amino-phenyl)-2-bromo-ethanone Related Literature

Related Categories

57946-55-1 (1-(3-amino-phenyl)-2-bromo-ethanone) Related Products

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.